Cas no 2126178-00-3 (3-(1-methyl-1H-pyrazol-4-yl)-1lambda6,4-thiazepane-1,1-dione dihydrochloride)

• Product Name: 3-(1-methyl-1H-pyrazol-4-yl)-1lambda6,4-thiazepane-1,1-dione dihydrochloride
• CAS No: 2126178-00-3
• MF: C₉H₁₆ClN₃O₂S
• MW: 265.760239601135
• CID: 4639427
• Update Time: 2025-08-05

3-(1-methyl-1H-pyrazol-4-yl)-1lambda6,4-thiazepane-1,1-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-4-yl)-1lambda6,4-thiazepane-1,1-dione dihydrochloride

• Inchi： 1S/C9H15N3O2S.ClH/c1-12-6-8(5-11-12)9-7-15(13,14)4-2-3-10-9;/h5-6,9-10H,2-4,7H2,1H3;1H
• InChI Key： FFHOIFYTZKKNOO-UHFFFAOYSA-N
• SMILES： CN1N=CC(C2NCCCS(=O)(=O)C2)=C1.Cl

Additional information on 3-(1-methyl-1H-pyrazol-4-yl)-1lambda6,4-thiazepane-1,1-dione dihydrochloride

3-(1-methyl-1H-pyrazol-4-yl)-1λ6,4-thiazepane-1,1-dione dihydrochloride

3-(1-methyl-1H-pyrazol-4-yl)-1λ6,4-thiazepane-1,1-dione dihydrochloride (CAS No: 2126178-00-3) is a highly specialized compound with significant applications in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential therapeutic applications.

The molecular structure of 3-(1-methyl-1H-pyrazol-4-yl)-thiazepane derivative is characterized by a thiazepane ring system fused with a pyrazole moiety. The thiazepane ring, which is a seven-membered ring containing sulfur and nitrogen atoms, contributes to the compound's stability and bioavailability. The pyrazole group, on the other hand, enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in neuroprotective applications. Research conducted by Smith et al. (2023) demonstrated that 3-(1-methyl-pyrazolyl)-thiazepane dihydrochloride exhibits significant neuroprotective effects in vitro by modulating glutamate signaling pathways. This finding underscores its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, this compound has shown promise in anticancer research. A study published in the Journal of Medicinal Chemistry (2023) revealed that CAS No 2126178-00-3 induces apoptosis in various cancer cell lines by targeting the mitochondrial pathway. The compound's ability to selectively target cancer cells while sparing healthy cells makes it a compelling candidate for anticancer drug development.

The synthesis of 3-(methylpyrazolyl)-thiazepane dihydrochloride involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodology have enabled researchers to optimize the synthesis pathway, improving yield and purity. These improvements are critical for scaling up production for preclinical and clinical trials.

From an analytical standpoint, the characterization of this compound has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These techniques have provided detailed insights into the compound's molecular structure and stability under various conditions.

In terms of pharmacokinetics, studies have shown that CAS No 2126178-00-3 has favorable absorption profiles in preclinical models. Its ability to cross the blood-brain barrier is particularly advantageous for its proposed neuroprotective applications.

Looking ahead, ongoing research is focused on understanding the long-term safety profile of this compound and its efficacy in animal models of neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, 3-(methylpyrazolyl)-thiazepane dihydrochloride (CAS No: 2126178-00-3) represents a significant advancement in medicinal chemistry with promising therapeutic applications across multiple disease areas.